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Compound of Interest

Compound Name: 2-Chloroterephthalic acid

Cat. No.: B158751

This guide serves as a comprehensive technical resource for researchers, chemists, and
procurement specialists involved in the sourcing and application of 2-Chloroterephthalic acid
(CAS No. 1967-31-3). As a critical building block in the synthesis of advanced polymers,
pharmaceuticals, and specialty chemicals, understanding the nuances of its supply chain,
purity grades, and analytical validation is paramount to ensuring experimental reproducibility
and manufacturing consistency.

Introduction to 2-Chloroterephthalic Acid

2-Chloroterephthalic acid, with the molecular formula CsHsClOa, is an aromatic dicarboxylic
acid.[1] Its structure, featuring a benzene ring substituted with two carboxylic acid groups and a
chlorine atom, makes it a versatile intermediate.[1] This compound is typically a white to off-
white crystalline solid, soluble in polar organic solvents, and serves as a key monomer in the
production of specialized polyesters and a precursor in organic synthesis.[1]

Key Chemical Properties:

CAS Number: 1967-31-3[2]

Molecular Weight: 200.58 g/mol [2]

Synonyms: 2-Chloro-1,4-benzenedicarboxylic acid, Chloroterephthalic acid[1][3]

Melting Point: 306-308 °C[3]
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Sourcing and Supplier Landscape

The procurement of 2-Chloroterephthalic acid requires careful consideration of supplier
reliability and material quality. The market includes a mix of large, established chemical
manufacturers and smaller, specialized trading companies.

A non-exhaustive list of suppliers includes:

e Bide Pharmatech Ltd.[4]

e Tokyo Chemical Industry (TCI)

e ChemScene[2]

e Conier Chem & Pharma Limited[3]

o Career Henan Chemical Co.[4]

» Shanghai Macklin Biochemical Co., Ltd.[4]
 Jiangsu Aikon Biopharmaceutical R&D co., Ltd.[4]

It is crucial to recognize that many online chemical platforms aggregate listings from various
traders and manufacturers, primarily based in China.[3][4] Direct engagement with the primary
manufacturer often provides greater transparency and control over the material's specifications.

Understanding Purity Grades and Specifications

The suitability of 2-Chloroterephthalic acid for a specific application is dictated by its purity.
Suppliers typically offer several grades, and the choice depends on the tolerance for impurities
in the end process.
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Key Characteristics &

Grade Type Typical Purity (%) o
Common Applications
Suitable for general industrial
applications where high purity
) is not the primary concern.
Technical Grade 95% - 98%

May contain higher levels of
isomers or intermediates from
synthesis.[5][6]

A common grade for general
laboratory use and chemical
synthesis. Purity is often
Reagent/Lab Grade >98.0% determined by Gas
Chromatography (GC) or
Titration (T). TCI, for example,
offers a >98.0%(GC)(T) grade.

Required for applications
sensitive to impurities, such as
pharmaceutical synthesis or
High Purity Grade 299 0% the manufacturing of high-
performance polymers.
Suppliers often specify the
analytical method used, such

as HPLC.[4][7]

Meets or exceeds standards
set by the American Chemical

ACS Grade >95% Society. This grade is intended
for analytical procedures

requiring stringent quality.[6][8]

Causality in Grade Selection: Choosing a lower-purity technical grade for a pharmaceutical
intermediate synthesis could introduce uncharacterized impurities, leading to failed batches or
adverse effects. Conversely, using an expensive high-purity grade for a simple industrial
process where impurities are tolerated is not cost-effective. The selection must be a deliberate
balance of risk, regulatory requirements, and economic factors.
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Analytical Methodologies for Quality Verification

Independent verification of purity is a cornerstone of a robust quality control program. A
supplier's Certificate of Analysis (CoA) provides a starting point, but in-house validation is
essential for critical applications.[9]

High-Performance Liquid Chromatography (HPLC)

HPLC is the preeminent technique for analyzing non-volatile compounds like 2-
Chloroterephthalic acid and its aromatic acid impurities.

Why HPLC? Its strength lies in its ability to separate structurally similar compounds. For
terephthalic acid and its derivatives, reverse-phase HPLC using a C18 column is a standard
approach.[10] The separation is based on the differential partitioning of the analytes between
the nonpolar stationary phase and a polar mobile phase. An acidic mobile phase is often used
to suppress the ionization of the carboxylic acid groups, leading to better retention and peak
shape.[10]

Generic HPLC Protocol for Purity Assay:
e Column: Agilent Poroshell 120 SB-C18 or similar core-shell C18 column.[10]

o Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.1% phosphoric acid).
[10]

o Sample Preparation: Accurately weigh the 2-Chloroterephthalic acid sample, dissolve it in
a suitable solvent (like a methanol/water mixture, potentially with a small amount of ammonia
to aid dissolution), and dilute to a known concentration.[10][11]

o Detection: UV detection at a wavelength where the aromatic ring absorbs strongly (e.g., 240-
254 nm).

o Quantification: Purity is determined by the area percent method, where the peak area of 2-
Chloroterephthalic acid is compared to the total area of all observed peaks.

Other Relevant Analytical Techniques
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e Gas Chromatography (GC): Used by some suppliers for purity assessment, though it often
requires derivatization of the carboxylic acids into more volatile esters.[11]

e Nuclear Magnetic Resonance (NMR): *H NMR is invaluable for structural confirmation and
identifying organic impurities. A typical synthesis workup confirms the structure via *H NMR.

[4]

« Titration: A classic and cost-effective method for determining the overall acid content,
providing a measure of total purity based on acidic functional groups.

Supplier Qualification and Material Validation
Workflow

A self-validating system for material procurement is essential to mitigate risks in research and
development. This involves a structured approach from supplier selection to batch acceptance.

Diagram: Supplier Qualification Workflow
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Caption: A logical workflow for qualifying new suppliers of critical chemical reagents.
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Trustworthiness through Verification: The core principle of this workflow is "trust, but verify." A
supplier's CoAis a claim that must be substantiated by independent in-house analysis.
Discrepancies between the CoA and internal results are red flags that necessitate further
investigation or supplier rejection. This closed-loop system ensures that only material meeting
the required specifications enters the R&D or manufacturing pipeline.

Conclusion

Sourcing 2-Chloroterephthalic acid effectively is a multi-faceted process that extends beyond
simply finding the lowest price. For the scientific professional, it demands a rigorous evaluation
of suppliers, a deep understanding of purity grades, and the implementation of a robust
analytical validation program. By integrating these principles, organizations can ensure the
quality and consistency of this vital chemical intermediate, thereby safeguarding the integrity of
their research and the quality of their final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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purity-grades]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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